(1R,2R)-2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropan-1-amine;hydrochloride

• IUPAC Name: (1R,2R)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C9H18BNO2.ClH/c1-8(2)9(3,4)13-10(12-8)6-5-7(6)11;/h6-7H,5,11H2,1-4H3;1H/t6-,7-;/m1./s1
• InChI Key: LVGBSUVCGSUIJJ-ZJLYAJKPSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2CC2N.Cl
• Isomeric SMILES: B1(OC(C(O1)(C)C)(C)C)[C@@H]2C[C@H]2N.Cl
• Molecular Formula: C9H19BClNO2
• Molecular Weight: 219.52 g/mol

Description

(1R,2R)-2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropan-1-amine;hydrochloride is a useful research compound. Its molecular formula is C9H19BClNO2 and its molecular weight is 219.52. The purity is usually 95%.
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Scientific Research Applications

Catalytic Enantioselective Reduction

• Application: Catalytic enantioselective borane reduction of benzyl oximes, preparing chiral pyridyl amines.
• Details: This process involves asymmetric reduction using catalysts, contributing to waste disposal efficiency in organic synthesis (Huang, Ortiz-Marciales, & Hughes, 2011).

Synthesis and Structural Analysis

• Application: Synthesis and crystal structure study of compounds involving boric acid ester intermediates with benzene rings.
• Details: Uses density functional theory (DFT) for molecular structure calculations, X-ray diffraction for crystallographic analysis, and spectroscopic methods for structural confirmation (Huang et al., 2021).

Prochelators in Oxidative Stress

• Application: Use in prochelators responsive to hydrogen peroxide to provide hexadentate ligands for chelating metal ions.
• Details: These agents prevent iron and copper-induced hydroxyl radical generation, showing potential in preventing metal-promoted oxidative damage (Leed et al., 2011).

Synthesis of Spiroborate Esters

• Application: Synthesis of spiroborate esters from amino alcohols, contributing to the development of chiral organoboranes.
• Details: This involves the preparation of chiral alcohols through borane reduction, highlighting the significance in catalysts and waste disposal in organic synthesis (Stepanenko et al., 2011).

Detection of Hydrogen Peroxide Vapor

• Application: Development of organic thin-film fluorescence probes for detecting hydrogen peroxide vapor, important in explosive detection.
• Details: Utilizes boron esters for reactive activity, improving sensing performance for hydrogen peroxide vapor detection (Fu et al., 2016).